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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG 528, also known as Tyrphostin B66, is a potent inhibitor of the epidermal

growth factor receptor (EGFR) and ErbB2/HER2 protein tyrosine kinases.[1][2] With IC50

values of 4.9 µM for EGFR and 2.1 µM for ErbB2, it serves as a valuable tool for investigating

the roles of these signaling pathways in various physiological and pathological processes,

particularly in cancer biology.[1][2] These application notes provide a comprehensive guide for

the utilization of Tyrphostin AG 528 in in vivo research settings, including detailed protocols for

formulation and administration, alongside relevant signaling pathway information.

Disclaimer: No specific in vivo dosage for Tyrphostin AG 528 has been identified in the

currently available literature. The dosage information provided in this document is based on

studies conducted with structurally and functionally related tyrphostin compounds. Researchers

are strongly advised to perform dose-escalation studies to determine the optimal and safe

dosage for their specific animal model and experimental design.
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Target IC50

Epidermal Growth Factor Receptor (EGFR) 4.9 µM

ErbB2/HER2 2.1 µM

Table 2: Solubility of Tyrphostin AG 528
Solvent Solubility

DMSO 61 mg/mL

Ethanol 5 mg/mL

Water <1 mg/mL

Table 3: Example In Vivo Dosages of Related Tyrphostin
Compounds

Compound Animal Model Dosage
Administration
Route

Reference

Tyrphostin AG

126
Rat 1, 3, or 10 mg/kg Intraperitoneal [3]

Tyrphostin AG

556
Mouse

2 mg/mouse

(daily)
Intraperitoneal [4]

Experimental Protocols
Protocol 1: Preparation of Tyrphostin AG 528 for
Intraperitoneal (IP) Administration
This protocol is based on a common vehicle formulation for poorly water-soluble compounds.

Materials:

Tyrphostin AG 528

Dimethyl sulfoxide (DMSO)
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PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

Stock Solution Preparation:

Dissolve Tyrphostin AG 528 in DMSO to create a concentrated stock solution (e.g., 25

mg/mL). Ensure complete dissolution. Fresh DMSO is recommended as it can absorb

moisture, which may reduce solubility.

Vehicle Preparation (Example for a final concentration of 2.5 mg/mL):

To prepare 1 mL of the final injection solution, sequentially add and mix the following

components:

400 µL of PEG300

100 µL of the Tyrphostin AG 528 stock solution in DMSO (25 mg/mL)

50 µL of Tween-80

450 µL of sterile saline

Vortex the solution thoroughly to ensure it is a clear and homogenous mixture. If

precipitation occurs, gentle warming and/or sonication may be used to aid dissolution.

Final Concentration Adjustment:

Adjust the initial stock concentration and volumes of each component to achieve the

desired final dosage concentration for your study.

Administration:
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Administer the freshly prepared solution to the experimental animals via intraperitoneal

injection. The injection volume should be appropriate for the size of the animal, typically

not exceeding 10 mL/kg for mice.

Protocol 2: Preparation of Tyrphostin AG 528 for Oral
Gavage
Materials:

Tyrphostin AG 528

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% in sterile water)

Procedure:

Suspension Preparation:

For oral administration, a homogeneous suspension can be prepared by mixing

Tyrphostin AG 528 with a CMC-Na solution.

For example, to achieve a concentration of 5 mg/mL, mix 5 mg of Tyrphostin AG 528 with

1 mL of the CMC-Na solution.

Vortex the mixture thoroughly before each administration to ensure a uniform suspension.

Administration:

Administer the suspension to the animals using a proper-sized gavage needle. The

volume should be calculated based on the animal's weight and the desired dose.
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Caption: EGFR Signaling Pathway Inhibition by Tyrphostin AG 528.
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Caption: General Experimental Workflow for In Vivo Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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